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Compound of Interest

Compound Name:
Diethyl (4-

Fluorobenzyl)phosphonate

Cat. No.: B1310568 Get Quote

An In-depth Technical Guide on Diethyl (4-Fluorobenzyl)phosphonate

For researchers, scientists, and professionals in drug development, Diethyl (4-
Fluorobenzyl)phosphonate is a key reagent with significant applications. This guide provides

core technical data on this compound.

Chemical Identity and Properties
Diethyl (4-Fluorobenzyl)phosphonate, also known as (4-Fluorobenzyl)phosphonic acid

diethyl ester, is an organophosphorus compound.[1][2] It is recognized for its role as a versatile

building block in organic synthesis, particularly in the creation of biologically active molecules.

[1] Its applications extend to the development of enzyme inhibitors and other therapeutic

agents, as well as in the agrochemical industry for producing crop protection agents.[1]

A summary of its key quantitative data is presented below.
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Identifier Value Source

Molecular Formula C₁₁H₁₆FO₃P [1][3][4]

Molecular Weight 246.22 g/mol [1][3][4]

CAS Number 63909-58-0 [1][3][4]

Density 1.143 g/mL at 25 °C [1]

Refractive Index n20/D 1.483 [1]

Appearance Colorless liquid [1]

Purity ≥ 97% [4]

IUPAC Name

diethyl [(4-

fluorophenyl)methyl]phosphon

ate

[3]

Logical Relationship of Identifiers
The chemical structure of Diethyl (4-Fluorobenzyl)phosphonate dictates its molecular

formula, which in turn determines its molecular weight. These fundamental properties are used

to identify the compound, as represented by its CAS number and various chemical names.

Chemical Structure
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Caption: Relationship between chemical structure and identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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